2-Amino-2'-chloro-5-nitrobenzophenone

• IUPAC Name: (2-amino-5-nitrophenyl)-(2-chlorophenyl)methanone
• InChI: InChI=1S/C13H9ClN2O3/c14-11-4-2-1-3-9(11)13(17)10-7-8(16(18)19)5-6-12(10)15/h1-7H,15H2
• InChI Key: GRDGBWVSVMLKBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N)Cl
• Molecular Formula: C13H9ClN2O3
• DSSTOX Substance ID: DTXSID20173927
• Molecular Weight: 276.67 g/mol
• CAS No.: 2011-66-7

Description

2-Amino-2’-chloro-5-nitrobenzophenone is an organic compound with the molecular formula C13H9ClN2O3 and a molecular weight of 276.68 g/mol . It is a light yellow to orange crystalline powder that is primarily used as an intermediate in the synthesis of various pharmaceuticals, particularly benzodiazepines . The compound is known for its stability and reactivity, making it a valuable component in chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-2’-chloro-5-nitrobenzophenone typically involves the nitration of 2-Amino-2’-chlorobenzophenone. The nitration process is carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions . The reaction is exothermic and requires careful monitoring to prevent decomposition of the product.

Industrial Production Methods: In industrial settings, the production of 2-Amino-2’-chloro-5-nitrobenzophenone is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves the same nitration reaction but is optimized for large-scale production with enhanced safety measures and waste management protocols .

Chemical Reactions Analysis

Types of Reactions: 2-Amino-2’-chloro-5-nitrobenzophenone undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles, such as hydroxide ions, to form corresponding derivatives.

Oxidation: The amino group can be oxidized to a nitroso or nitro group under specific conditions.

Common Reagents and Conditions:

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Sodium hydroxide, potassium hydroxide.

Oxidation: Potassium permanganate, nitric acid.

Major Products Formed:

Reduction: 2-Amino-2’-chloro-5-aminobenzophenone.

Substitution: 2-Hydroxy-2’-chloro-5-nitrobenzophenone.

Oxidation: 2-Nitroso-2’-chloro-5-nitrobenzophenone.

Scientific Research Applications

2-Amino-2’-chloro-5-nitrobenzophenone is widely used in scientific research due to its versatility and reactivity. Some of its applications include:

Chemistry: As an intermediate in the synthesis of benzodiazepines and other heterocyclic compounds.

Biology: Used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential use in the development of new pharmaceuticals with anxiolytic and anticonvulsant properties.

Industry: Employed in the production of dyes, pigments, and other specialty chemicals

Mechanism of Action

The mechanism of action of 2-Amino-2’-chloro-5-nitrobenzophenone is primarily related to its role as an intermediate in the synthesis of benzodiazepines. In this context, it acts by facilitating the formation of the benzodiazepine core structure, which is known to interact with the gamma-aminobutyric acid (GABA) receptor in the central nervous system. This interaction enhances the inhibitory effects of GABA, leading to anxiolytic and anticonvulsant effects .

Comparison with Similar Compounds

• 2-Amino-5-nitrobenzophenone
• 2-Chloro-5-nitrobenzophenone
• 2-Amino-2’-chlorobenzophenone

Comparison: 2-Amino-2’-chloro-5-nitrobenzophenone is unique due to the presence of both amino and nitro groups on the benzophenone structure, which imparts distinct reactivity and stability. Compared to 2-Amino-5-nitrobenzophenone, the chloro group in 2-Amino-2’-chloro-5-nitrobenzophenone provides additional sites for substitution reactions, making it more versatile in synthetic applications .

Synthesis routes and methods

Procedure details

From 70 g (0.25 mol) of 2-amino-5-nitro-2'-chlorobenzophenone there is obtained, in analogy to the details in paragraph (a) of Example 1, 2-amino-2'-(o-chlorobenzoyl)-2-methyl-4'-nitro-propionanilide of melting point 138°-139° (ether/petroleum ether).

Customer Q & A

Q1: What are the analytical methods used to detect and quantify 2-Amino-2'-chloro-5-nitrobenzophenone?

A1: Several analytical methods have been employed to detect and quantify this compound. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is particularly useful for identifying and quantifying this compound, even in complex mixtures like those encountered in forensic analysis. []
• High-Performance Liquid Chromatography (HPLC): This method, often coupled with UV detection, offers high sensitivity and selectivity for quantifying this compound in biological samples like serum. [, ]
• Thin Layer Chromatography (TLC): While less sensitive than GC-MS or HPLC, TLC can be used for rapid screening and identification of this compound and related compounds. []

Q2: What is the role of this compound in the synthesis of benzodiazepines?

A2: this compound serves as a crucial starting material for synthesizing various benzodiazepines.

• Microscale Synthesis: This compound is reacted with appropriate reagents to form the 1,2,4-triazole ring, ultimately yielding the target benzodiazepine, such as clonazolam. []
• Traditional Synthesis: Similar reactions are employed in larger-scale synthesis of benzodiazepines like clonazepam, highlighting the compound's versatility as a building block. [, ]

Q3: What spectroscopic data is available for characterizing this compound?

A3: Several spectroscopic techniques have been used to characterize this compound:

• UV Spectroscopy: Provides information about the compound's electronic transitions and can be used for quantitative analysis. []
• IR Spectroscopy: Helps identify functional groups present in the molecule by analyzing its vibrational modes. []
• Mass Spectrometry (MS): Determines the compound's molecular weight and fragmentation pattern, aiding in its identification. [, ]
• NMR Spectroscopy: Provides detailed information about the compound's structure by analyzing the magnetic properties of its atomic nuclei. []

Q4: How does the structure of this compound relate to its use in synthesizing benzodiazepines?

A4: The structure of this compound is specifically tailored for benzodiazepine synthesis.

• Key Functional Groups: The presence of amino (-NH2) and nitro (-NO2) groups allows for cyclization reactions, leading to the formation of the seven-membered heterocyclic ring characteristic of benzodiazepines. [, ]
• Halogen Substitution: The chlorine atom at the 2' position influences the pharmacological properties of the final benzodiazepine product. []

Q5: What are the degradation products of clonazepam, and how are they relevant to this compound?

A5: Clonazepam degradation yields carbostyril and this compound. [] This highlights the importance of analytical methods that can distinguish between clonazepam and its degradation products, particularly this compound, for quality control and stability testing.